Cas no 875340-81-1 (3-(tert-Butyldimethylsilanyl)oxyazetidine)

• Product Name: 3-(tert-Butyldimethylsilanyl)oxyazetidine
• CAS No: 875340-81-1
• MF: C₉H₂₁NOSi
• MW: 187.354643583298
• MDL: MFCD20662828
• CID: 1911836
• PubChem ID: 57438656
• Update Time: 2024-10-26

3-(tert-Butyldimethylsilanyl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 3-(tert-butyldimethylsilyloxy)azetidine
• 3-[(TERT-BUTYLDIMETHYLSILANYL)OXY]AZETIDINE
• 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]azetidine
• 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]azetidine (ACI)
• Azetidin-3-yloxytert-butyldimethylsilane
• SCHEMBL838505
• 3-{[(1,1-dimethylethyl)(dimethyl)silyl]oxy}azetidine
• 3-((tert-Butyldimethylsilyl)oxy)azetidine
• 875340-81-1
• AKOS025291190
• EN300-5256258
• SB20923
• 3-(tert-butyldimethyl-silanyloxy)-azetidine
• Azetidin-3-yloxy-tert-butyl-dimethylsilane
• AS-34761
• ULMHPBVREZOAQD-UHFFFAOYSA-N
• 3-(tert-butyl-dimethyl-silanyloxy)-azetidine
• CS-0051573
• DB-314718
• SY097975
• MFCD20662828
• 3-(tert-Butyl-dimethylsilanyloxy)-azetidine
• 3-[(TERT-BUTYLDIMETHYLSILYL)OXY]AZETIDINE
• PB35221
• 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-azetidine
• 3-(tert-Butyldimethylsilanyl)oxyazetidine

• MDL： MFCD20662828
• Inchi： 1S/C9H21NOSi/c1-9(2,3)12(4,5)11-8-6-10-7-8/h8,10H,6-7H2,1-5H3
• InChI Key： ULMHPBVREZOAQD-UHFFFAOYSA-N
• SMILES： O([Si](C(C)(C)C)(C)C)C1CNC1

Computed Properties

• Exact Mass: 187.139240828g/mol
• Monoisotopic Mass: 187.139240828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų